1,2-Dioleoyl-sn-glycero-3-phosphate

• CAS No.: 14268-17-8
• Molecular Formula: C39H73O8P
• Molecular Weight: 701.0 g/mol
• IUPAC Name: [2-[(Z)-octadec-9-enoyl]oxy-3-phosphonooxypropyl] (Z)-octadec-9-enoate
• InChI: InChI=1S/C39H73O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37H,3-16,21-36H2,1-2H3,(H2,42,43,44)/b19-17-,20-18-
• InChI Key: MHUWZNTUIIFHAS-CLFAGFIQSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCCC=CCCCCCCCC
• Synonyms: 1,2-dioleoyl-sn-glycero-3-phosphate; dioleoylphosphatidic acid

Description

Dioleoylphosphatidic acid is a phosphatidic acid in which both acyl groups are oleoyl. It is a metabolite or derivative with the molecular formula C₃₉H₇₃O₈P and an average mass of 700.966 Da . This compound is a significant component in various biological processes and has been studied extensively for its role in cellular signaling and membrane dynamics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Dioleoylphosphatidic acid can be synthesized through the esterification of glycerol-3-phosphate with oleic acid. The reaction typically involves the use of a catalyst such as dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP) to facilitate the esterification process .

Industrial Production Methods: In industrial settings, dioleoylphosphatidic acid is often produced using enzymatic methods. Lipases are employed to catalyze the esterification of glycerol-3-phosphate with oleic acid under controlled conditions. This method is preferred due to its specificity and efficiency .

Chemical Reactions Analysis

Types of Reactions: Dioleoylphosphatidic acid undergoes various chemical reactions, including:

Oxidation: This reaction can occur at the double bonds of the oleoyl chains, leading to the formation of hydroperoxides.

Hydrolysis: The ester bonds in dioleoylphosphatidic acid can be hydrolyzed by phospholipases, resulting in the formation of glycerol-3-phosphate and oleic acid.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or ozone can be used under mild conditions.

Hydrolysis: Phospholipases A2 and D are commonly used enzymes for hydrolysis reactions.

Major Products Formed:

Oxidation: Hydroperoxides and other oxidized derivatives.

Hydrolysis: Glycerol-3-phosphate and oleic acid.

Scientific Research Applications

Dioleoylphosphatidic acid has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study lipid behavior and interactions in membranes.

Biology: Dioleoylphosphatidic acid plays a role in cellular signaling pathways and is involved in the regulation of various cellular processes.

Medicine: Research has shown that dioleoylphosphatidic acid can bind to α-synuclein and induce its aggregation, which is relevant to Parkinson’s disease.

Industry: It is used in the formulation of liposomes and other lipid-based delivery systems for drug delivery.

Mechanism of Action

Dioleoylphosphatidic acid exerts its effects primarily through its interaction with cellular membranes and proteins. It can activate protein kinase C (PKC) isotypes such as PKC alpha, epsilon, and zeta, leading to the phosphorylation of various substrates . Additionally, dioleoylphosphatidic acid can bind to α-synuclein, inducing its aggregation and promoting secondary structural changes .

Comparison with Similar Compounds

Dipalmitoylphosphatidic acid: Similar in structure but contains palmitic acid instead of oleic acid.

Dilinoleoylphosphatidic acid: Contains linoleic acid instead of oleic acid.

Dioleoylphosphatidylcholine: Similar structure but with a choline head group instead of a phosphate group.

Uniqueness: Dioleoylphosphatidic acid is unique due to its specific fatty acid composition (oleoyl groups) and its ability to strongly bind to α-synuclein, making it particularly relevant in studies related to neurodegenerative diseases .